7-[(2R)-2-[(E)-3-[3-(4-Chloro-2-methylphenyl)phenyl]-3-hydroxyprop-1-enyl]-5-oxopyrrolidin-1-yl]heptanoic acid

• CAS No.: 493035-81-7
• Product Name: 7-[(2R)-2-[(E)-3-[3-(4-Chloro-2-methylphenyl)phenyl]-3-hydroxyprop-1-enyl]-5-oxopyrrolidin-1-yl]heptanoic acid
• Molecular Formula: C27H32ClNO4
• Molecular Weight: 470 g/mol
• IUPAC Name: 7-[(2R)-2-[(E)-3-[3-(4-chloro-2-methylphenyl)phenyl]-3-hydroxyprop-1-enyl]-5-oxopyrrolidin-1-yl]heptanoic acid
• Standard InChI: InChI=1S/C27H32ClNO4/c1-19-17-22(28)10-13-24(19)20-7-6-8-21(18-20)25(30)14-11-23-12-15-26(31)29(23)16-5-3-2-4-9-27(32)33/h6-8,10-11,13-14,17-18,23,25,30H,2-5,9,12,15-16H2,1H3,(H,32,33)/b14-11+/t23-,25?/m0/s1
• Standard InChIKey: LMJHPADNCZPRCN-KSPGTVSPSA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)Cl)C2=CC(=CC=C2)C(/C=C/[C@H]3CCC(=O)N3CCCCCCC(=O)O)O
• SMILES: CC1=C(C=CC(=C1)Cl)C2=CC(=CC=C2)C(C=CC3CCC(=O)N3CCCCCCC(=O)O)O
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)C2=CC(=CC=C2)C(C=CC3CCC(=O)N3CCCCCCC(=O)O)O
• Description: Prostaglandin E2 (PGE2; Item No. 14010) activates four E prostanoid (EP) receptors, EP1-4. EP4 is a G protein-coupled receptor that, by elevating the second messenger cAMP, plays important roles in bone formation and resorption, cancer, and atherosclerosis. CAY10684 is a lactam that acts as a potent EP4 agonist, triggering cAMP signaling with an EC50 value of 0.8 nM. It displays more than 1,000-fold selectivity for EP4 over other EP receptors.
• Synonyms: (2R)-2-[(1E)-3-(4/'-chloro-2/'-methyl[1,1/'-biphenyl]-3-yl)-3-hydroxy-1-propen-1-yl]-5-oxo-1-pyrrolidineheptanoic acid
• Reference: 1.Li, M.,Thompson, D.D., and Paralkar, V.M. Prostaglandin E2 receptors in bone formation. International Orthopaedics 31, 767-772 (2007).
• PubChem Compound: 10322469
• Last Modified: Nov 11 2021